CAY10590
CAY10590
Phospholipase A2 (PLA2) catalyzes the hydrolysis of fatty acids at the sn-2 position of glycerophospholipids, liberating arachidonic acid for subsequent eicosanoid synthesis. Three primary types of PLA2 exist: secretory (sPLA2), calcium-dependent cytosolic (cPLA2), and calcium-independent cytosolic (iPLA2). Of these three enzymes, cPLA2 is the rate-limiting stimulus for release of arachidonic acid whereas sPLA2 amplifies the action of cPLA2 and regulates phagocytosis and foam cell formation. CAY10590, a simple amide based on (R)-γ-norleucine, is a potent and selective inhibitor of sPLA2. It exhibits 95% inhibition (XI(50) = 0.003) of sPLA2 at 0.091 mole fraction without affecting the activities of cPLA2 or iPLA2.
Brand Name:
Vulcanchem
CAS No.:
1101136-50-8
VCID:
VC0157342
InChI:
InChI=1S/C21H33NO3/c1-2-3-14-19(16-17-21(24)25)22-20(23)15-10-5-4-7-11-18-12-8-6-9-13-18/h6,8-9,12-13,19H,2-5,7,10-11,14-17H2,1H3,(H,22,23)(H,24,25)/t19-/m1/s1
SMILES:
CCCCC(CCC(=O)O)NC(=O)CCCCCCC1=CC=CC=C1
Molecular Formula:
C21H33NO3
Molecular Weight:
347.499
CAY10590
CAS No.: 1101136-50-8
Reference Standards
VCID: VC0157342
Molecular Formula: C21H33NO3
Molecular Weight: 347.499
| CAS No. | 1101136-50-8 |
|---|---|
| Product Name | CAY10590 |
| Molecular Formula | C21H33NO3 |
| Molecular Weight | 347.499 |
| IUPAC Name | (4R)-4-(7-phenylheptanoylamino)octanoic acid |
| Standard InChI | InChI=1S/C21H33NO3/c1-2-3-14-19(16-17-21(24)25)22-20(23)15-10-5-4-7-11-18-12-8-6-9-13-18/h6,8-9,12-13,19H,2-5,7,10-11,14-17H2,1H3,(H,22,23)(H,24,25)/t19-/m1/s1 |
| Standard InChIKey | ANTPELWBOPVWPH-LJQANCHMSA-N |
| SMILES | CCCCC(CCC(=O)O)NC(=O)CCCCCCC1=CC=CC=C1 |
| Description | Phospholipase A2 (PLA2) catalyzes the hydrolysis of fatty acids at the sn-2 position of glycerophospholipids, liberating arachidonic acid for subsequent eicosanoid synthesis. Three primary types of PLA2 exist: secretory (sPLA2), calcium-dependent cytosolic (cPLA2), and calcium-independent cytosolic (iPLA2). Of these three enzymes, cPLA2 is the rate-limiting stimulus for release of arachidonic acid whereas sPLA2 amplifies the action of cPLA2 and regulates phagocytosis and foam cell formation. CAY10590, a simple amide based on (R)-γ-norleucine, is a potent and selective inhibitor of sPLA2. It exhibits 95% inhibition (XI(50) = 0.003) of sPLA2 at 0.091 mole fraction without affecting the activities of cPLA2 or iPLA2. |
| Synonyms | 4-[(1-oxo-7-phenylheptyl)amino]-(4R)-octanoic acid |
| Reference | 1.Dennis, E.A. Phospholipases. Enzymes XVI, 307-353 (1983). |
| PubChem Compound | 44563080 |
| Last Modified | Nov 11 2021 |
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